Steric Differentiation: α,α-Dimethyl Branching vs. Linear Propan-2-amine in Positional Isomer 1-(5-Ethyl-1H-1,2,4-triazol-3-yl)propan-2-amine
The target compound bears the amine group directly attached to a tertiary carbon (α,α-dimethyl), creating a neopentyl-like steric environment adjacent to the triazole ring. In contrast, the positional isomer 1-(5-ethyl-1H-1,2,4-triazol-3-yl)propan-2-amine (CAS 1250290-29-9) features a methylene spacer between the triazole and the chiral secondary amine center, resulting in a linear connectivity with greater conformational flexibility [1]. This structural difference manifests in distinct computed property values: the target compound has a LogP of 0.56 and TPSA of 67.59 Ų , while the positional isomer has a computed XLogP3-AA of 0.6 and, critically, a rotatable bond count of 3 versus the target compound's 2 rotatable bonds [1]. The reduced conformational freedom and increased steric shielding of the amine in the target compound make it a preferred choice for fragment libraries seeking to explore rigid, shape-defined chemical space.
| Evidence Dimension | Physicochemical property profile: LogP, TPSA, rotatable bond count, steric environment at amine |
|---|---|
| Target Compound Data | LogP: 0.56; TPSA: 67.59 Ų; Rotatable bonds: 2; Amine attachment: direct C–N bond to quaternary α-carbon (neopentyl-like) |
| Comparator Or Baseline | 1-(5-Ethyl-1H-1,2,4-triazol-3-yl)propan-2-amine (CAS 1250290-29-9): XLogP3-AA: 0.6; Rotatable bonds: 3; Amine attachment: methylene-spaced to chiral secondary carbon |
| Quantified Difference | ΔRotatable bonds = -1 (reduced flexibility); qualitative difference in steric environment (tertiary vs. secondary α-carbon) |
| Conditions | Computed physicochemical properties from PubChem (2021.05.07 release) and Chemsrc; experimental LogP and TPSA from Leyan product datasheet |
Why This Matters
Reduced rotatable bond count and quaternary α-carbon attachment directly influence entropic penalty upon target binding and metabolic stability at the amine, making the target compound a rationally selectable rigid fragment for structure-based drug design campaigns where conformational pre-organization is valued.
- [1] PubChem Compound Summary. 1-(5-Ethyl-1H-1,2,4-triazol-3-yl)propan-2-amine, CID 61279556, CAS 1250290-29-9. Computed Properties section. View Source
